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Compound of Interest

Compound Name: Nitroethylene

Cat. No.: B032686

For Researchers, Scientists, and Drug Development Professionals

Nitroethylene, the simplest nitroalkene, is a highly valuable and reactive intermediate in
organic synthesis, enabling the construction of complex molecules.[1][2] However, its utility is
matched by its significant hazardous properties, demanding meticulous handling and
adherence to stringent safety protocols. This guide provides an in-depth overview of the
essential precautions for the safe management of nitroethylene in a laboratory setting.

Core Properties and Hazards

Nitroethylene is a colorless to pale yellow liquid with a pungent odor.[3][4] Its high reactivity
stems from the electron-withdrawing nitro group, which makes the double bond highly
susceptible to nucleophilic attack and polymerization.[1][5] A summary of its key physical and
chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of
Nitroethylene
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Property Value Reference
Molecular Formula C2H3NO2 [31[5]

Molar Mass 73.05 g/mol [5]
Appearance Colorless liquid [31[5]
Density 1.073 g/cm3 [5]

Melting Point -55 °C [5]

Boiling Point 98.5°C [315]

Flash Point 23.2°C [5]

Vapor Pressure 45.8 mmHg at 25°C [31[5]
Solubility in Water 78.9 g/L [5]

o ) Very soluble in ethanol,
Solubility in Organic Solvents [5]
acetone, and benzene

The primary hazards associated with nitroethylene are summarized in Table 2. It is a
flammable liquid and is suspected to be harmful if inhaled or ingested.[1][3] Furthermore, it is a
lachrymatory agent, causing irritation to the eyes, skin, and respiratory system.[3][4]

Table 2: Summary of Nitroethylene Hazards
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Hazard Description References

Flammability Flammable liquid and vapor. [11[3]

Suspected to be harmful if
inhaled or ingested. May

Toxicity cause irritation to the skin, [1103114]
eyes, and respiratory system.

Lachrymatory oil.

Highly reactive and can
polymerize violently, especially

Reactivity in the presence of bases or [11[4115]
water. Can react violently with

strong oxidizers.

Decomposes at room
- temperature but can be
Instability . ) ) [5]
stabilized in solution at low

temperatures.

Experimental Protocols: Safe Handling and
Management

Adherence to detailed and robust protocols is critical for the safe use of nitroethylene. The
following sections outline procedures for handling, storage, disposal, and emergency response.

General Handling Protocol

All manipulations of nitroethylene must be conducted in a well-ventilated chemical fume hood.
[6] A designated area for nitroethylene work should be established.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical splash goggles and a face shield are mandatory.[7]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Gloves
must be inspected before use and disposed of after handling.[6][8]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.smolecule.com/products/s594699
https://www.guidechem.com/encyclopedia/nitroethylene-dic11946.html
https://www.smolecule.com/products/s594699
https://www.guidechem.com/encyclopedia/nitroethylene-dic11946.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11012731.htm
https://www.smolecule.com/products/s594699
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11012731.htm
https://en.wikipedia.org/wiki/Nitroethylene
https://en.wikipedia.org/wiki/Nitroethylene
https://www.benchchem.com/product/b032686?utm_src=pdf-body
https://www.benchchem.com/product/b032686?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitro_2_hexene.pdf
https://www.benchchem.com/product/b032686?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/65832.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitro_2_hexene.pdf
https://www.capotchem.com/doc/msds_3638-64-0.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Body Protection: A flame-retardant lab coat, worn over personal clothing, is essential. For
larger quantities, a chemically resistant apron and sleeves should be considered.[6]

» Respiratory Protection: Work must be performed in a certified chemical fume hood to prevent
inhalation of vapors.[6]

Handling Procedure:

o Preparation: Before starting work, ensure that all necessary safety equipment, including a
spill kit and fire extinguisher, is readily accessible. The fume hood sash should be kept at the
lowest possible height.

» Dispensing: Use a syringe or cannula for transferring nitroethylene to minimize exposure.
Avoid pouring.

» Reaction Setup: Reactions involving nitroethylene should be conducted in a closed system
if possible. The reaction vessel should be placed in a secondary container.

o Post-Handling: After use, all contaminated glassware and equipment must be
decontaminated. Wipe down the work area thoroughly. Wash hands and any exposed skin
immediately after handling.[7]
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General handling workflow for nitroethylene.

Storage Protocol
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Due to its instability, proper storage of nitroethylene is crucial to prevent decomposition and

polymerization.[5]

Temperature: Store in a refrigerator at -10 °C.[5][9]
Container: Keep in a tightly sealed, clearly labeled container.[8]

Inert Atmosphere: For long-term storage, storing under an inert atmosphere (e.g., argon or
nitrogen) is recommended.[8]

Stabilization: Nitroethylene is more stable as a dilute solution. A 10% solution in dry
benzene can be stored for up to six months when refrigerated.[4][9][10] The use of radical
inhibitors like t-butyl alcohol can further enhance stability.[1]

Incompatibilities: Store away from bases, strong oxidizing agents, and water.[1][4]

Disposal Protocol

All nitroethylene waste is considered hazardous and must be disposed of according to

institutional and local regulations.

Collection: Collect all nitroethylene-containing waste in a designated, labeled, and sealed
container.

Segregation: Do not mix nitroethylene waste with other waste streams unless explicitly
permitted.

Disposal: Contact your institution's environmental health and safety (EHS) office for proper
disposal procedures. This may involve incineration in a chemical incinerator equipped with
an afterburner and scrubber.[8]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Spill Response:

Evacuate: Evacuate all non-essential personnel from the immediate area.[8]
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Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent material (e.qg.,
vermiculite, dry sand). Do not use combustible materials.

Collect: Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.[8]

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

Large Spills: For large spills, evacuate the area and contact your institution's EHS or
emergency response team immediately.
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Decision-making workflow for a nitroethylene spill.
First Aid:

+ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8]

« Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[8]
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o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[8]

Conclusion

Nitroethylene is a potent and versatile reagent in chemical synthesis, but its hazardous nature
necessitates a comprehensive understanding and implementation of rigorous safety protocols.
By following the guidelines outlined in this document, researchers can mitigate the risks
associated with its handling and utilize this valuable compound in a safe and responsible
manner. Always consult your institution's specific safety policies and procedures before working
with nitroethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of Nitroethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032686#basic-handling-and-safety-precautions-for-
nitroethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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